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Compound of Interest

3-(2-Bromo-6-fluorophenyl)-2-
Compound Name:
methylthiophene

Cat. No.: B13210733

Get Quote

Structural Analysis, Synthesis, and Atropisomeric
Applications[1]
Executive Summary

2-methyl-3-(2-bromo-6-fluorophenyl)thiophene is a specialized biaryl scaffold characterized by

a high degree of steric congestion around the central C—C bond. Unlike simple
phenylthiophenes, this molecule features an ortho,ortho’-disubstitution pattern (bromo and
fluoro groups) on the phenyl ring, combined with an ortho-methyl group on the thiophene ring.

This steric crowding restricts free rotation around the biaryl axis, making this molecule a critical
model for atropisomerism in medicinal chemistry. It serves as a high-value intermediate in the
synthesis of axially chiral kinase inhibitors and molecular switches (e.g., diarylethenes).

Note on Nomenclature: This compound is a directly coupled biaryl. It is distinct from the
Canagliflozin intermediate 2-[(5-bromo-2-methylphenyl)methyl]-5-(4-fluorophenyl)thiophene,
which contains a methylene bridge.
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Physicochemical Profile

The molecular weight and elemental composition are derived from the formula C11HsBrFS. The
presence of Bromine (Br) imparts a distinct isotopic signature useful for mass spectrometric

validation.
Property Value Notes
Molecular Formula C11HsBrFS
] Based on standard atomic
Average Molecular Weight 271.15 g/mol )
weights.
Monoisotopic Mass 270.9514 Da Calculated using 7°Br, 32S, 1°9F,
Calculated using 8!Br (approx.
Exact Mass (M+2) 272.9494 Da o
1:1 ratio with 7°Br).
Highly lipophilic due to
LogP (Predicted) 42+04 gy P -p o
halogenation and aromaticity.
Estimated; sufficient for
Rotational Barrier (AGT) > 20 kcal/mol atropisomer separation at low
temps.
) ) ) Likely off-white to pale yellow
Physical State Solid / Crystalline

solid.

Synthetic Architecture

The synthesis of 2-methyl-3-(2-bromo-6-fluorophenyl)thiophene requires a chemoselective
strategy to install the biaryl bond without displacing the crucial bromine atom on the phenyl

ring.

Core Strategy: Chemoselective Suzuki-Miyaura
Coupling

A standard Suzuki coupling between a bromide and a boronic acid is insufficient here because
the target molecule contains a bromine. To prevent polymerization or oligomerization, we utilize

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13210733?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

1-bromo-2-fluoro-3-iodobenzene as the electrophile. The palladium catalyst selectively inserts
into the weaker C—I bond (bond dissociation energy ~65 kcal/mol) over the stronger C—Br bond
(~81 kcal/mol).

Reaction Scheme Logic

» Nucleophile: 2-methyl-3-thiopheneboronic acid (or pinacol ester).
o Electrophile: 1-bromo-2-fluoro-3-iodobenzene.
o Catalyst: Pd(PPhs)a or Pd(dppf)Clz (0.05 equiv).

e Outcome: Exclusive formation of the C3—C1 biaryl bond, leaving the C2—Br intact for
downstream functionalization.

Experimental Protocol
Step-by-Step Methodology:

e Preparation: In a glovebox or under Argon, charge a reaction vial with 1-bromo-2-fluoro-3-
iodobenzene (1.0 equiv, 3.3 mmol) and 2-methyl-3-thiopheneboronic acid (1.1 equiv, 3.6
mmol).

o Catalyst Addition: Add Pd(dppf)Clz-CH2Clz (5 mol%) and deoxygenated solvent (DME/Water
4:1, 10 mL).

e Base Activation: Add NazCOs (2.5 equiv) or KsPOa (2.0 equiv).

» Reaction: Seal the vessel and heat to 80°C for 4—6 hours. Monitor by TLC/LC-MS. The C-lI
insertion is rapid; prolonged heating may activate the C—Br bond.

o Workup: Cool to RT. Dilute with EtOAc, wash with brine, dry over MgSOa, and concentrate.

 Purification: Flash column chromatography (Hexanes/EtOAc gradient). The product elutes as
a non-polar band.

Structural Dynamics & Visualization
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The logic of the synthesis and the resulting mass spectral signature are visualized below. The
diagram highlights the chemoselectivity required to preserve the bromine "handle.”

2-Methyl-3-

thiopheneboronic acid Nucleophile ) ) .
\ Pd-Catalyzed Suzuki Coupling AREE . Mass Spec Signal:
Selective Insertion 80°C, 4hy 2y EHE R | Validation 1:1 Doublet
Electrophile (C-1 bond only) Sl (miz 271 & 273)
1-Bromo-2-fluoro- (MW 271.15)

3-iodobenzene

Click to download full resolution via product page

Figure 1: Synthetic workflow demonstrating the chemoselective coupling strategy to retain the
bromo-substituent.

Applications in Drug Discovery

This molecule is not merely a building block; it is a "privileged scaffold” for designing
atropisomeric drugs.

Kinase Inhibitor Design

Many kinase inhibitors (e.g., in oncology) bind to the ATP pocket. A biaryl bond that is locked in
a specific conformation (axial chirality) can fit into the binding pocket more selectively than a

freely rotating molecule.

¢ Mechanism: The 2-methyl (thiophene) and 2-bromo/6-fluoro (phenyl) groups clash, creating
a high energy barrier to rotation.

o Utility: Researchers can separate the (+) and (-) atropisomers (using chiral HPLC) and test
them individually. Often, one atropisomer is 100x more potent than the other.

Diarylethene Switches

In materials science, thiophene-phenyl conjugates are precursors to photochromic switches.
The bromine atom allows for the extension of the pi-system, which is critical for tuning the
absorption wavelength of the switch.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b13210733/docs?utm_src=pdf-body-img#technical-guide-2-methyl-3-2-bromo-6-fluorophenyl-thiophene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13210733?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Analytical Validation Criteria

To certify the identity of the synthesized compound, the following data must be obtained:
e 'HNMR (CDCls, 400 MHz):

o Thiophene Region: Two doublets (or a doublet of doublets) around & 7.0-7.5 ppm for the
H4/H5 protons.

o Phenyl Region: A multiplet corresponding to the 3 aromatic protons (H3, H4, H5 on the
phenyl ring). The splitting pattern will be complex due to F-H coupling (J ~ 8-10 Hz).

o Methyl Group: A sharp singlet at 6 ~2.3-2.5 ppm.
e Mass Spectrometry (EI/ESI):

o Look for the M* peak at 271 and the (M+2)* peak at 273 with nearly equal intensity
(100:97 ratio). This confirms the presence of one Bromine atom.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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